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Compound of Interest

Compound Name: Cyclopentadecene

Cat. No.: B13795432 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
(E)-Cyclopentadecene is a macrocyclic alkene of significant interest in synthetic chemistry

and materials science. A thorough understanding of its physical properties is fundamental for its

application in research and development, particularly in areas such as polymer synthesis and

fragrance chemistry. This technical guide provides a comprehensive overview of the core

physical properties of (E)-Cyclopentadecene, detailed experimental protocols for their

determination, and a summary of available data. The information is structured to be a practical

resource for laboratory professionals.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, purification, and

application. This section summarizes the key physical properties of (E)-Cyclopentadecene.

Data Presentation
The quantitative physical data for (E)-Cyclopentadecene are summarized in the table below. It

is important to note that while some properties are well-documented, others are based on

computational models or data for the general cyclopentadecene structure without explicit

isomer designation.
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Physical Property Value Source / Method

Molecular Formula C₁₅H₂₈ PubChem[1]

Molecular Weight 208.38 g/mol PubChem (Computed)[1]

CAS Number 2146-35-2 NIST, PubChem[1][2]

Boiling Point Data not available -

Melting Point Data not available -

Liquid Density Experimental data available NIST / TRC[3]

Refractive Index Data not available -

Solubility
Insoluble in water; Soluble in

nonpolar organic solvents
General principle

Note: Specific experimental values for boiling point, melting point, and refractive index for the

(E)-isomer are not readily available in the public domain. The NIST Thermo Tables indicate the

existence of experimental data for the liquid density of cyclopentadecene, but the specific

values require subscription access.[3]

Experimental Protocols
Accurate determination of physical properties requires standardized and precise experimental

procedures. The following sections detail the methodologies for measuring the key physical

properties of (E)-Cyclopentadecene.

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[4][5] This property is a crucial indicator of purity.

Methodology: Thiele Tube Method[6]

Sample Preparation: Place approximately 0.5 mL of (E)-Cyclopentadecene into a small test

tube (fusion tube).
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Capillary Inversion: Seal one end of a capillary tube using a flame. Place the capillary tube,

open-end down, into the fusion tube containing the sample.

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.

Heating: Insert the assembly into a Thiele tube containing a high-boiling point oil (e.g.,

mineral oil), ensuring the rubber band is above the oil level.[7]

Observation: Gently heat the side arm of the Thiele tube with a microburner. As the

temperature rises, a stream of bubbles will emerge from the inverted capillary tube.[6]

Measurement: Cease heating once a steady stream of bubbles is observed. The boiling point

is the temperature at which the liquid just begins to re-enter the capillary tube as the

apparatus cools.[6]

Pressure Correction: Record the atmospheric pressure. If it deviates from standard pressure

(760 mmHg), a correction may be necessary.

Determination of Melting Point
For solid compounds, the melting point is a key physical constant. Since (E)-

Cyclopentadecene is typically a liquid at room temperature, this protocol would apply if it were

to be solidified at low temperatures or for solid derivatives.

Methodology: Capillary Method[7][8]

Sample Preparation: Introduce a small amount of the finely powdered, solidified sample into

a capillary tube, tapping gently to compact the material to a height of 2-3 mm.[8][9]

Apparatus Setup: Place the capillary tube into a melting point apparatus (e.g., a Mel-Temp or

DigiMelt device).[7][10]

Heating: Heat the sample rapidly to determine an approximate melting range. Then, repeat

the measurement with a fresh sample, heating slowly (1-2 °C per minute) as the temperature

approaches the approximate melting point.[10][11]
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Measurement: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire sample becomes a clear liquid (completion

of melting). A pure compound will exhibit a sharp melting range of 0.5-1.0 °C.[7][11]

Determination of Density
Density is the mass of a substance per unit volume. For a liquid like (E)-Cyclopentadecene,

this is a straightforward yet important measurement.

Methodology: Mass/Volume Measurement[12][13][14]

Mass Measurement: Place a clean, dry graduated cylinder or pycnometer on an analytical

balance and tare its mass.[14][15]

Volume Measurement: Accurately dispense a known volume of (E)-Cyclopentadecene
(e.g., 5.00 mL) into the tared container.[16]

Final Mass Measurement: Measure the combined mass of the container and the liquid

sample.

Calculation: Subtract the mass of the empty container to find the mass of the liquid.

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V)[12][13]

Temperature Control: Record the ambient temperature, as density is temperature-

dependent. For high precision, perform the measurement in a temperature-controlled water

bath.

Determination of Refractive Index
The refractive index measures how light bends as it passes through a substance and is a

characteristic property for liquids.[17] It is highly sensitive to purity.

Methodology: Abbe Refractometer[18][19]

Calibration: Ensure the refractometer is calibrated using a standard sample with a known

refractive index, such as distilled water.
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Sample Application: Open the hinged prisms of the refractometer. Using a pipette, place 2-3

drops of (E)-Cyclopentadecene onto the surface of the lower prism and close it securely.

[19][20]

Light Adjustment: Switch on the light source and adjust it to illuminate the prisms.

Measurement: Look through the eyepiece and turn the coarse adjustment knob until the field

of view shows a distinct light and dark region. Rotate the fine adjustment knob to bring the

dividing line exactly onto the center of the crosshairs.[19]

Reading: Read the refractive index value from the instrument's scale. If the boundary

appears colored, adjust the chromatic dispersion compensator to achieve a sharp, colorless

line.

Temperature Correction: Record the temperature from the thermometer attached to the

prisms.[18] Since refractive index is temperature-dependent, correct the reading to a

standard temperature (usually 20 °C) if necessary.[18]

Determination of Solubility
Solubility provides insight into the polarity of a compound. The "like dissolves like" principle is a

useful guideline.[21][22]

Methodology: Qualitative Assessment[23][24][25]

Preparation: Place a small, measured amount of (E)-Cyclopentadecene (e.g., 25 mg or

0.05 mL) into a series of small test tubes.

Solvent Addition: To each tube, add 0.75 mL of a different solvent in small portions. Test a

range of solvents with varying polarities, such as water (polar, protic), ethanol (polar, protic),

acetone (polar, aprotic), and hexane (nonpolar).

Observation: After each addition, shake the tube vigorously for 10-20 seconds.[21] Observe

whether the sample dissolves completely, is partially soluble, or is insoluble.

Classification: Based on its large nonpolar hydrocarbon structure, (E)-Cyclopentadecene is

expected to be insoluble in water but soluble in nonpolar organic solvents like hexane,
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toluene, and diethyl ether.

Visualization of Experimental Workflow
The logical flow for the comprehensive characterization of the physical properties of an

unknown or synthesized sample of (E)-Cyclopentadecene is depicted below.
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Caption: Workflow for physical property characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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